(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-tert-butoxy-3,3-dimethyl-4-oxobutanoic acid

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• InChI: InChI=1S/C25H29NO6/c1-24(2,3)32-22(29)25(4,5)20(21(27)28)26-23(30)31-14-19-17-12-8-6-10-15(17)16-11-7-9-13-18(16)19/h6-13,19-20H,14H2,1-5H3,(H,26,30)(H,27,28)/t20-/m1/s1
• InChI Key: DJGFHXKITHLQAM-HXUWFJFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C)C(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC(C)(C)OC(=O)C(C)(C)[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C25H29NO6
• Molecular Weight: 439.5 g/mol
• CAS No.: 1392219-11-2

Description

(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-tert-butoxy-3,3-dimethyl-4-oxobutanoic acid is a useful research compound. Its molecular formula is C25H29NO6 and its molecular weight is 439.508. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Asymmetrically Protected Amino Acids : A study by Mollica et al. (2012) described a synthetic pathway using (acyloxy)alkoxy promoiety as a protecting group. This method was used to prepare asymmetrically protected 2,7-diaminosuberic acid, involving the transformation of (2R,7R)-7-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-(tert-butoxycarbonylamino)-8-methoxy-8-oxooct-4-enoic acid through reduction steps (Mollica, Feliciani, Stefanucci, Fadeev, & Pinnen, 2012).

• Development of Sensitive ELISA for Insecticide Analysis : Zhang et al. (2008) synthesized two fenthion haptens related to this compound, which were used to develop a competitive indirect enzyme-linked immunosorbent assay (ELISA) for determining fenthion residues in agricultural samples, demonstrating its utility in analytical chemistry (Zhang, Sun, Hu, Shen, Yang, Liang, Sun, & Liu, 2008).

• Solid-Phase Syntheses of β-Peptides : Šebesta and Seebach (2003) described the preparation of N-Fmoc-protected β2-homoamino acids, a key step in solid-phase syntheses of β-peptides. This process includes the protective-group exchange using (9H-fluoren-9-yl)methoxy]carbonyl (Fmoc) and showcases the compound’s role in peptide synthesis (Šebesta & Seebach, 2003).

• Synthesis of Chiral Intermediates : Zhang Xingxian (2012) reported the synthesis of Methyl(3S)-3-(tert-butoxycarbonylamino)-4-oxobutanoate, an important chiral intermediate in the production of sitagliptin, from L-aspartic acid. This synthesis demonstrates the compound's utility in creating chiral intermediates for pharmaceuticals (Zhang Xingxian, 2012).

• Synthesis of Complex Cyclodepsipeptides : Pelay-Gimeno, Albericio, and Tulla-Puche (2016) outlined protocols for synthesizing 'head-to-side-chain cyclodepsipeptides', including the synthesis of protected amino acids like (2R,3R,4R)-2-{[(9H-fluoren-9-yl)methoxy]carbonylamino}-3-hydroxy-4,5-dimethylhexanoic acid. This compound is involved in the assembly of depsipeptidic skeletons, illustrating its significance in complex peptide synthesis (Pelay-Gimeno, Albericio, & Tulla-Puche, 2016).